Cas no 36650-74-5 (1H-Pyrazole-3-carbonitrile)

1H-Pyrazole-3-carbonitrile is a heterocyclic organic compound featuring a pyrazole ring substituted with a nitrile group at the 3-position. This structure imparts versatility in synthetic applications, particularly as a key intermediate in pharmaceuticals, agrochemicals, and material science. Its reactive nitrile functionality allows for further derivatization, enabling the synthesis of diverse heterocyclic frameworks. The compound’s stability and compatibility with various reaction conditions make it a valuable building block in medicinal chemistry for developing biologically active molecules. High purity grades are available to meet rigorous research and industrial requirements, ensuring reproducibility in synthetic workflows. Its well-defined chemical properties facilitate precise incorporation into target structures.

1H-Pyrazole-3-carbonitrile structure

Product Name:1H-Pyrazole-3-carbonitrile

CAS No:36650-74-5

MF:C₄H₃N₃

MW:93.086719751358

MDL:MFCD08669496

CID:89213

PubChem ID:12921228

Update Time:2025-10-14

1H-Pyrazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole-3-carbonitrile
- 5-Cyanopyrazole
- Pyrazole-3-carbonitrile
- 1h-pyrazole-5-carbonitrile
- 3-Cyanopyrazole
- cyanopyrazole
- 3-cyano-1H-pyrazole
- PubChem14331
- YMJLEPMVGQBLHL-UHFFFAOYSA-N
- BCP26277
- STL414994
- SBB055854
- BL003372
- AB0024499
- ST241551
- 2H-PYRAZOLE-3-CARBONITRILE
- CS-W019604
- 1447663-27-5
- AKOS012378885
- Z1082448654
- BB 0257079
- SY031847
- 36650-74-5
- DTXSID40957908
- EN300-105533
- 1H-PYRAZOL-3-YL CYANIDE
- MFCD08669496
- AM20090586
- A6324
- AS-58703
- AC-23225
- 33064-34-5
- FT-0647062
- FT-0648904
- J-504724
- AKOS005169527
- DB-069420
- ALBB-029030
- MDL： MFCD08669496
- Inchi： 1S/C4H3N3/c5-3-4-1-2-6-7-4/h1-2H,(H,6,7)
- InChI Key： YMJLEPMVGQBLHL-UHFFFAOYSA-N
- SMILES： N1C(C#N)=CC=N1

Computed Properties

Exact Mass: 93.03270
Monoisotopic Mass: 93.032697108g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 7
Rotatable Bond Count: 0
Complexity: 101
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 52.5
XLogP3: 0.3

Experimental Properties

Density: 1.28
Boiling Point: 317 ºC
Flash Point: 114 ºC
Refractive Index: 1.551
PSA: 52.47000
LogP: 0.28138

1H-Pyrazole-3-carbonitrile Security Information

Hazard Statement： H302-H315-H319-H335
HazardClass：IRRITANT
Storage Condition：Sealed in dry,2-8°C

1H-Pyrazole-3-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	Z15472-5g	1H-Pyrazole-3-carbonitrile	36650-74-5	98%	5g	4850CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	Z15472-1g	1H-Pyrazole-3-carbonitrile	36650-74-5	98%	1g	1219CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	057797-1g	1H-Pyrazole-3-carbonitrile	36650-74-5	98%	1g	2665CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-MF287-1g	1H-Pyrazole-3-carbonitrile	36650-74-5	98%	1g	330.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-MF287-100mg	1H-Pyrazole-3-carbonitrile	36650-74-5	98%	100mg	107CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-MF287-250mg	1H-Pyrazole-3-carbonitrile	36650-74-5	98%	250mg	212CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-MF287-5g	1H-Pyrazole-3-carbonitrile	36650-74-5	98%	5g	1488.0CNY	2021-07-13
Fluorochem	043012-1g	1H-Pyrazole-3-carbonitrile	36650-74-5	98%	1g	￡47.00	2022-03-01
Fluorochem	043012-5g	1H-Pyrazole-3-carbonitrile	36650-74-5	98%	5g	￡215.00	2022-03-01
Fluorochem	043012-10g	1H-Pyrazole-3-carbonitrile	36650-74-5	98%	10g	￡391.00	2022-03-01